Cas no 1805591-31-4 (1-Bromo-3-fluoro-2-iodo-5-nitrobenzene)
1805591-31-4 structure
Product Name:1-Bromo-3-fluoro-2-iodo-5-nitrobenzene
CAS No:1805591-31-4
MF:C6H2BrFINO2
MW:345.892456531525
CID:4976304
Update Time:2023-08-24
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-fluoro-2-iodo-5-nitrobenzene
-
- Inchi: 1S/C6H2BrFINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
- InChI Key: GPNMDVBNDOPCLC-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CC=1Br)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 189
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018021-250mg |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013018021-500mg |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013018021-1g |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1805591-31-4 (1-Bromo-3-fluoro-2-iodo-5-nitrobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk